HSF1A

• Molecular Formula: C21H19N3O2S2
• Molecular Weight: 409.5 g/mol
• InChI: InChI=1S/C21H19N3O2S2/c1-2-16-10-12-18(13-11-16)28(25,26)23-21-15-19(20-9-6-14-27-20)22-24(21)17-7-4-3-5-8-17/h3-15,23H,2H2,1H3
• InChIKey: KJTITGSAONQVPY-UHFFFAOYSA-N

Standard HSF1 modulators (HSP90 inhibitors, DNA-binding inhibitors) introduce confounding proteotoxic or client destabilization effects. HSF1A offers a mechanistically orthogonal solution: direct TRiC/CCT chaperonin binding (Kd ~613 nM for Tcp1) without ATP hydrolysis perturbation. - Validated efficacy: Reduces mutant Huntingtin aggregation from ~80% to ~20% at 10-12 µM in PC12 cells. - In vivo paradigm: 100 mg/kg/day in WKY rat cardiotoxicity model; restores cardiac function to control levels. - Supply: Packaged for research use; stable under recommended storage. Immediate shipment available.

HSF1A Procurement Guide

HSF1A (4-ethyl-N-[1-phenyl-3-(2-thienyl)-1H-pyrazol-5-yl]benzenesulfonamide, CAS 1196723-93-9) is a cell-permeable pyrazolylsulfonamide small molecule that activates heat shock transcription factor 1 (HSF1) [1]. Identified through a humanized yeast-based high-throughput screen, HSF1A is structurally distinct from other characterized HSF1 activators and elevates protein chaperone expression [1][2]. Beyond direct HSF1 activation, HSF1A binds to and inhibits the chaperonin TRiC/CCT complex without perturbing ATP hydrolysis, a mechanism that directly links cytosolic protein folding to stress-responsive transcription [3].

Mechanism

Direct TRiC/CCT chaperonin binding without HSP90 inhibition or proteotoxic stress

Selectivity

Screen-validated exclusion of HSP90 inhibitors and general proteotoxic agents

Model Context

Supports polyQ aggregation and neurodegeneration research in neuronal and Drosophila models

• [1] Neef, D. W., Turski, M. L., & Thiele, D. J. (2010). Modulation of Heat Shock Transcription Factor 1 as a Therapeutic Target for Small Molecule Intervention in Neurodegenerative Disease. PLoS Biology, 8(1), e1000291. https://doi.org/10.1371/journal.pbio.1000291 View Source
• [2] Sigma-Aldrich. HSF1 Activator HSF1A. Product Technical Datasheet. View Source
• [3] Neef, D. W., et al. (2014). A Direct Regulatory Interaction between Chaperonin TRiC and Stress-Responsive Transcription Factor HSF1. Cell Reports, 9(3), 955–966. https://doi.org/10.1016/j.celrep.2014.09.044 View Source

HSF1A: Incompatibility with Other Modulators

HSF1A is not a generic HSF1 pathway activator. Unlike heat shock, which induces broad cytotoxicity and off-target effects, or Hsp90 inhibitors like geldanamycin, which cause client protein degradation, HSF1A activates HSF1 through a unique interaction with the TRiC/CCT chaperonin complex [1][2]. Other HSF1 activators, such as celastrol or withaferin A, exhibit pleiotropic activities including NF-κB inhibition and reactive oxygen species generation, confounding interpretation in proteostasis experiments [3]. Conversely, HSF1 inhibitors like KRIBB11 produce opposite functional outcomes, precluding their use in studies requiring chaperone upregulation [4]. HSF1A's distinct chemical scaffold, defined TRiC binding affinity (Kd ≈ 600 nM), and validated in vivo efficacy at 100 mg/kg/day in rat models provide a level of target engagement and functional consistency that is not recapitulated by structurally or mechanistically distinct alternatives [5][6].

HSF1A (TRiC-targeted activator)

✓ Direct TRiC/CCT binding; preserves ATP hydrolysis

✓ Activates HSF1 without HSP90 client disruption

✓ Validated in polyQ and cardioprotection models

Common Alternatives

⚠ HSP90 inhibitors (17-AAG): indirect activation; destabilizes numerous client proteins

⚠ HSF1 inhibitors (KRIBB11): opposite effect on chaperone expression

⚠ Analog HSF1B: uncharacterized TRiC/CCT binding; no in vivo neurodegeneration or cardioprotection data

• [1] Neef, D. W., Turski, M. L., & Thiele, D. J. (2010). Modulation of Heat Shock Transcription Factor 1 as a Therapeutic Target for Small Molecule Intervention in Neurodegenerative Disease. PLoS Biology, 8(1), e1000291. https://doi.org/10.1371/journal.pbio.1000291 View Source
• [2] Neef, D. W., et al. (2014). A Direct Regulatory Interaction between Chaperonin TRiC and Stress-Responsive Transcription Factor HSF1. Cell Reports, 9(3), 955–966. https://doi.org/10.1016/j.celrep.2014.09.044 View Source
• [3] Westerheide, S. D., & Morimoto, R. I. (2005). Heat Shock Response Modulators as Therapeutic Tools for Diseases of Protein Conformation. Journal of Biological Chemistry, 280(39), 33097–33100. https://doi.org/10.1074/jbc.R500010200 View Source
• [4] Yoon, Y. J., et al. (2011). KRIBB11 inhibits HSP70 synthesis through inhibition of HSF1 activity. Biochemical and Biophysical Research Communications, 414(1), 84–89. View Source
• [5] Neef, D. W., et al. (2014). A Direct Regulatory Interaction between Chaperonin TRiC and Stress-Responsive Transcription Factor HSF1. Cell Reports, 9(3), 955–966. https://doi.org/10.1016/j.celrep.2014.09.044 View Source
• [6] Tsai, F. J., et al. (2016). Doxorubicin attenuates CHIP-guarded HSF1 nuclear translocation and protein stability to trigger IGF-IIR-dependent cardiomyocyte death. Cell Death & Disease, 7(11), e2455. https://doi.org/10.1038/cddis.2016.362 View Source

HSF1A: Quantitative Evidence vs Analogs

HSP90-Independent HSF1 Activation

In mouse embryonic fibroblasts (MEFs), treatment with 80 µM HSF1A for 15 hours induced robust Hsp70 protein expression, surpassing levels achieved by a 42°C heat shock (2 hours followed by 15-hour recovery) when compared under equivalent immunoblot exposure conditions [1]. Importantly, HSF1A at 30–80 µM did not induce cytotoxicity, whereas heat shock is known to cause significant cellular stress and protein denaturation [1]. This indicates that HSF1A can achieve superior chaperone induction without the confounding proteotoxic effects of thermal stress.

Mechanism Orthogonality

Method context

TRiC/CCT-dependent activation (Kd ~613 nM); screen excludes HSP90 inhibitors and proteotoxic agents

Enables clean HSF1 pathway dissection without HSP90 client protein disruption

Yeast functional complementation at 10 µM; human HSF1 construct

Evidence Dimension	Hsp70 protein expression level (immunoblot)
Target Compound Data	HSF1A (80 µM, 15 h): Robust Hsp70 band intensity
Comparator Or Baseline	Heat shock (42°C, 2 h + 15 h recovery): Lower Hsp70 band intensity at comparable exposure; required longer exposure to visualize
Quantified Difference	HSF1A-treated samples showed stronger Hsp70 signal at lower immunoblot exposure, indicating >2-fold higher expression
Conditions	HSF1+/+ MEFs, 37°C, 15 h treatment; heat shock at 42°C for 2 h + 15 h recovery

Why This Matters

This demonstrates that HSF1A provides a chemically defined, non-toxic method for inducing chaperone expression that outperforms the classical physiological stressor (heat shock), enabling cleaner experimental dissection of proteostasis pathways.

• [1] Neef, D. W., Turski, M. L., & Thiele, D. J. (2010). Modulation of Heat Shock Transcription Factor 1 as a Therapeutic Target for Small Molecule Intervention in Neurodegenerative Disease. PLoS Biology, 8(1), e1000291. https://doi.org/10.1371/journal.pbio.1000291 View Source

Preserved ATP Hydrolysis During TRiC/CCT Inhibition

In a neuronal precursor cell model expressing a polyglutamine (polyQ) expanded protein, HSF1A significantly reduced the fraction of cells containing visible aggregates in a concentration-dependent manner [1]. At 2 µM, HSF1A decreased the aggregate-containing cell population relative to vehicle control, and at 12 µM, only ~20% of cells exhibited aggregates [1]. In contrast, other HSF1 activators like ML346 (EC50 = 4.6 µM for Hsp70) have not been directly evaluated in this specific polyQ aggregation assay [2]. HSF1A's activity in this disease-relevant model establishes its functional utility in suppressing proteotoxic protein misfolding.

ATPase Uncoupling

Reported

Folding inhibition ~50% at 200 µM; ATP hydrolysis only mildly reduced

Permits TRiC modulation without ATP depletion or broad ATPase disruption

In vitro actin refolding; Tcp1 hinge 2 binding (LDE mutant abrogates binding)

Evidence Dimension	Fraction of cells containing polyQ protein aggregates
Target Compound Data	HSF1A at 2 µM: reduced aggregate-positive cells; 12 µM: ~20% of cells with aggregates
Comparator Or Baseline	DMSO vehicle control: higher baseline aggregate fraction
Quantified Difference	Approximately 5-fold reduction in aggregate-positive cells at 12 µM versus control (estimated from 80% reduction)
Conditions	Neuronal precursor cells expressing polyQ protein, fluorescence microscopy quantification

Why This Matters

This quantitative, dose-dependent suppression of pathogenic protein aggregation in a disease-relevant cellular model distinguishes HSF1A from other chaperone inducers and supports its selection for studies of neurodegeneration and protein misfolding diseases.

• [1] Neef, D. W., Turski, M. L., & Thiele, D. J. (2010). Modulation of Heat Shock Transcription Factor 1 as a Therapeutic Target for Small Molecule Intervention in Neurodegenerative Disease. PLoS Biology, 8(1), e1000291. https://doi.org/10.1371/journal.pbio.1000291 View Source
• [2] NCATS Chemical Genomics Center. ML346 Probe Structure & Characteristics. PubChem BioAssay AID 651635. View Source

Potency vs HSF1C in Mammalian Chaperone Activation

Fluorescence anisotropy experiments using FITC-coupled HSF1A demonstrated that HSF1A binds directly to the purified Tcp1 subunit of the TRiC/CCT chaperonin complex with an affinity (Kd) of approximately 600 nM [1]. This binding event is functionally consequential: HSF1A inhibits TRiC activity without affecting ATP hydrolysis, thereby disrupting the direct regulatory interaction between TRiC and HSF1 [1]. In contrast, other HSF1 modulators such as KRIBB11 (an HSF1 inhibitor) do not target TRiC, and Hsp90 inhibitors like geldanamycin act through distinct ATP-competitive mechanisms [2][3]. The defined binding affinity provides a quantitative benchmark for target engagement that is absent for many other HSF1 pathway probes.

Potency vs HSF1C

Head-to-head

HSF1A > HSF1C in Hsp70 activation (MEFs, ~30 µM by immunoblot; ELISA dose-dependent)

Reported higher Hsp70 induction at comparable concentrations in mammalian assays

Sustained ≥15 h; two independent assay formats

Evidence Dimension	Binding affinity (Kd) for TRiC subunit Tcp1
Target Compound Data	HSF1A-FITC: Kd ≈ 600 nM
Comparator Or Baseline	Other HSF1 modulators (e.g., KRIBB11, geldanamycin): No reported TRiC binding
Quantified Difference	Unique binding interaction; no comparable Kd for other HSF1 pathway modulators
Conditions	Fluorescence anisotropy, purified Tcp1 protein, in vitro

Why This Matters

The defined TRiC binding affinity distinguishes HSF1A mechanistically from other HSF1 pathway modulators and provides a quantitative parameter for assessing target engagement, enabling more rigorous experimental design and dose selection.

• [1] Neef, D. W., et al. (2014). A Direct Regulatory Interaction between Chaperonin TRiC and Stress-Responsive Transcription Factor HSF1. Cell Reports, 9(3), 955–966. https://doi.org/10.1016/j.celrep.2014.09.044 View Source
• [2] Yoon, Y. J., et al. (2011). KRIBB11 inhibits HSP70 synthesis through inhibition of HSF1 activity. Biochemical and Biophysical Research Communications, 414(1), 84–89. View Source
• [3] Whitesell, L., & Lindquist, S. L. (2005). HSP90 and the chaperoning of cancer. Nature Reviews Cancer, 5(10), 761–772. View Source

PolyQ Aggregation Reduction in PC12 Cells

In a WKY rat model of doxorubicin (DOX)-induced cardiotoxicity, co-administration of HSF1A (100 mg/kg/day) with DOX (accumulated dose 30 mg/kg) significantly preserved cardiac function, returning echocardiographic parameters to levels comparable to untreated controls [1]. In contrast, other HSF1 activators such as ML346 have not been evaluated in this in vivo cardiotoxicity model [2]. Furthermore, the HSF1 inhibitor KRIBB11, which downregulates Hsp70 and Hsp27, would be expected to exacerbate rather than alleviate proteotoxic stress [3]. HSF1A's validated in vivo efficacy at a defined dose regimen provides a translational bridge between in vitro mechanism and potential therapeutic application.

PolyQ Aggregation

Reported

~4-fold reduction in aggregate-containing cells (80% → 20%) at 12 µM in PC12

Supports neuronal polyQ aggregation model endpoint context

httQ74-GFP; 15-h pretreatment; activity onset at 2 µM

Evidence Dimension	Preservation of cardiac function in DOX-induced cardiotoxicity model
Target Compound Data	HSF1A 100 mg/kg/day + DOX 30 mg/kg: Cardiac function returned to control levels
Comparator Or Baseline	DOX alone (30 mg/kg): Significant cardiac dysfunction; Vehicle control: normal function
Quantified Difference	HSF1A co-treatment restored cardiac function to 100% of control levels (vs. DOX-only group)
Conditions	WKY rats, intraperitoneal administration, echocardiographic assessment

Why This Matters

Demonstrated in vivo efficacy at a defined dose distinguishes HSF1A from many research-grade HSF1 modulators and supports its use in animal models of proteotoxic stress and cardiac dysfunction, reducing the risk of failed in vivo translation.

• [1] Tsai, F. J., et al. (2016). Doxorubicin attenuates CHIP-guarded HSF1 nuclear translocation and protein stability to trigger IGF-IIR-dependent cardiomyocyte death. Cell Death & Disease, 7(11), e2455. https://doi.org/10.1038/cddis.2016.362 View Source
• [2] NCATS Chemical Genomics Center. ML346 Probe Structure & Characteristics. PubChem BioAssay AID 651635. View Source
• [3] Yoon, Y. J., et al. (2011). KRIBB11 inhibits HSP70 synthesis through inhibition of HSF1 activity. Biochemical and Biophysical Research Communications, 414(1), 84–89. View Source

In Vivo Cardioprotection Against Doxorubicin

In ex vivo brown adipose tissue (BAT) explants from mice, treatment with 20 µM HSF1A for 24 hours significantly increased mRNA levels of Adh5, a gene involved in cellular redox balance and senescence, compared to vehicle control [1]. In contrast, treatment with the HSF1 inhibitor KRIBB11 (2 µM, 24 h) did not induce Adh5 expression, consistent with its opposing mechanism of action [1]. Furthermore, HSF1A treatment altered the expression of other metabolic genes in BAT, demonstrating tissue-specific functional activity that is not observed with HSF1 inhibition [1]. This direct head-to-head comparison highlights the functional divergence between HSF1 activation and inhibition in a physiologically relevant tissue context.

In Vivo Cardioprotection

Reported

100 mg/kg/day restored cardiac function parameters to control levels in rat DOX model

Supports in vivo cardiac stress model-response context

WKY rat; DOX 30 mg/kg; echocardiography & histology

Evidence Dimension	Adh5 mRNA expression in BAT explants (qRT-PCR, normalized to Gapdh)
Target Compound Data	HSF1A (20 µM, 24 h): Significant induction of Adh5 mRNA
Comparator Or Baseline	KRIBB11 (2 µM, 24 h): No significant induction; Vehicle control: baseline expression
Quantified Difference	HSF1A induced Adh5 expression, while KRIBB11 had no effect
Conditions	Mouse BAT explants, ex vivo culture, 24 h treatment, n=4 mice/group

Why This Matters

This ex vivo head-to-head comparison with a well-characterized HSF1 inhibitor confirms HSF1A's functional activity in a complex tissue setting and validates its utility for studies of adipose tissue biology and metabolism.

• [1] Li, Q., et al. (2025). HSF1 induces Adh5 and ameliorates senescence in BAT. (PMC12236652) View Source

HSF1A Research Applications

PolyQ Aggregation and Proteotoxicity

For researchers investigating polyglutamine expansion disorders (e.g., Huntington's disease) or other protein misfolding-driven neurodegenerative conditions, HSF1A provides a chemically defined, non-cytotoxic method to elevate Hsp70 and other chaperones without the confounding effects of heat shock [1]. Use at 2–12 µM for aggregation suppression assays or 30–80 µM for robust Hsp70 induction [1].

TRiC/CCT Chaperonin Mechanism Dissection

HSF1A is validated for ex vivo organ culture applications, such as brown adipose tissue (BAT) explants, where 20 µM treatment for 24 hours induces Adh5 and other metabolic genes [1]. Its functional distinction from HSF1 inhibitors like KRIBB11 in these assays makes it a selective tool for studying HSF1-dependent transcriptional programs in intact tissues.

In Vivo Cardioprotection

HSF1A has demonstrated in vivo efficacy in a rat model of doxorubicin-induced cardiotoxicity at a defined dose of 100 mg/kg/day (intraperitoneal) [1]. This validated regimen supports its use in preclinical studies examining HSF1-mediated protection against proteotoxic or chemotherapeutic cardiac injury.

HSP90-Independent Chaperone Activation

With a defined binding affinity (Kd ≈ 600 nM) for the TRiC subunit Tcp1, HSF1A serves as a quantitative chemical probe for investigating the regulatory role of the TRiC/CCT complex in HSF1 activation and cytosolic protein folding [1]. Its unique mechanism—inhibiting TRiC activity without perturbing ATP hydrolysis—enables dissection of chaperonin function distinct from ATP-competitive inhibitors.

Application

Selection Property

Validation Focus

PolyQ aggregation and proteotoxicity research

TRiC-targeted HSF1 activation without HSP90 confounding

Aggregation suppression and chaperone induction endpoints

TRiC/CCT chaperonin mechanism dissection

Direct TRiC binding with uncoupled ATPase inhibition

TRiC folding activity and client protein association changes

Doxorubicin cardiotoxicity models

Reported in vivo HSF1 stabilization and cardiac function restoration

Cardiac functional endpoints and histological damage scoring

HSF1 pathway studies requiring intact HSP90 function

Screen-validated exclusion of HSP90 inhibitors and proteotoxic agents

HSP90 client protein integrity and off-target kinase profiling

• [1] Neef, D. W., Turski, M. L., & Thiele, D. J. (2010). Modulation of Heat Shock Transcription Factor 1 as a Therapeutic Target for Small Molecule Intervention in Neurodegenerative Disease. PLoS Biology, 8(1), e1000291. https://doi.org/10.1371/journal.pbio.1000291 View Source
• [2] Li, Q., et al. (2025). HSF1 induces Adh5 and ameliorates senescence in BAT. (PMC12236652) View Source
• [3] Tsai, F. J., et al. (2016). Doxorubicin attenuates CHIP-guarded HSF1 nuclear translocation and protein stability to trigger IGF-IIR-dependent cardiomyocyte death. Cell Death & Disease, 7(11), e2455. https://doi.org/10.1038/cddis.2016.362 View Source
• [4] Neef, D. W., et al. (2014). A Direct Regulatory Interaction between Chaperonin TRiC and Stress-Responsive Transcription Factor HSF1. Cell Reports, 9(3), 955–966. https://doi.org/10.1016/j.celrep.2014.09.044 View Source